Cas no 2097940-05-9 ((2E)-3-(furan-2-yl)-N-2-(furan-2-yl)-2-(thiophen-3-yl)ethylprop-2-enamide)

(2E)-3-(furan-2-yl)-N-2-(furan-2-yl)-2-(thiophen-3-yl)ethylprop-2-enamide structure
2097940-05-9 structure
Product name:(2E)-3-(furan-2-yl)-N-2-(furan-2-yl)-2-(thiophen-3-yl)ethylprop-2-enamide
CAS No:2097940-05-9
MF:C17H15NO3S
MW:313.370903253555
CID:5356450

(2E)-3-(furan-2-yl)-N-2-(furan-2-yl)-2-(thiophen-3-yl)ethylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • (E)-3-(furan-2-yl)-N-(2-(furan-2-yl)-2-(thiophen-3-yl)ethyl)acrylamide
    • (E)-3-(furan-2-yl)-N-[2-(furan-2-yl)-2-thiophen-3-ylethyl]prop-2-enamide
    • (2E)-3-(furan-2-yl)-N-2-(furan-2-yl)-2-(thiophen-3-yl)ethylprop-2-enamide
    • Inchi: 1S/C17H15NO3S/c19-17(6-5-14-3-1-8-20-14)18-11-15(13-7-10-22-12-13)16-4-2-9-21-16/h1-10,12,15H,11H2,(H,18,19)/b6-5+
    • InChI Key: PKVUPVJZBUIWMN-AATRIKPKSA-N
    • SMILES: S1C=CC(=C1)C(C1=CC=CO1)CNC(/C=C/C1=CC=CO1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 401
  • XLogP3: 2.9
  • Topological Polar Surface Area: 83.6

(2E)-3-(furan-2-yl)-N-2-(furan-2-yl)-2-(thiophen-3-yl)ethylprop-2-enamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6192-1024-20μmol
(2E)-3-(furan-2-yl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]prop-2-enamide
2097940-05-9
20μmol
$79.0 2023-09-09
Life Chemicals
F6192-1024-5mg
(2E)-3-(furan-2-yl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]prop-2-enamide
2097940-05-9
5mg
$69.0 2023-09-09
Life Chemicals
F6192-1024-75mg
(2E)-3-(furan-2-yl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]prop-2-enamide
2097940-05-9
75mg
$208.0 2023-09-09
Life Chemicals
F6192-1024-20mg
(2E)-3-(furan-2-yl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]prop-2-enamide
2097940-05-9
20mg
$99.0 2023-09-09
Life Chemicals
F6192-1024-1mg
(2E)-3-(furan-2-yl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]prop-2-enamide
2097940-05-9
1mg
$54.0 2023-09-09
Life Chemicals
F6192-1024-15mg
(2E)-3-(furan-2-yl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]prop-2-enamide
2097940-05-9
15mg
$89.0 2023-09-09
Life Chemicals
F6192-1024-2mg
(2E)-3-(furan-2-yl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]prop-2-enamide
2097940-05-9
2mg
$59.0 2023-09-09
Life Chemicals
F6192-1024-3mg
(2E)-3-(furan-2-yl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]prop-2-enamide
2097940-05-9
3mg
$63.0 2023-09-09
Life Chemicals
F6192-1024-25mg
(2E)-3-(furan-2-yl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]prop-2-enamide
2097940-05-9
25mg
$109.0 2023-09-09
Life Chemicals
F6192-1024-5μmol
(2E)-3-(furan-2-yl)-N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]prop-2-enamide
2097940-05-9
5μmol
$63.0 2023-09-09

(2E)-3-(furan-2-yl)-N-2-(furan-2-yl)-2-(thiophen-3-yl)ethylprop-2-enamide Related Literature

Additional information on (2E)-3-(furan-2-yl)-N-2-(furan-2-yl)-2-(thiophen-3-yl)ethylprop-2-enamide

Exploring (2E)-3-(furan-2-yl)-N-2-(furan-2-yl)-2-(thiophen-3-yl)ethylprop-2-enamide (CAS No. 2097940-05-9): Properties, Applications, and Research Insights

(2E)-3-(furan-2-yl)-N-2-(furan-2-yl)-2-(thiophen-3-yl)ethylprop-2-enamide (CAS No. 2097940-05-9) is a unique organic compound that has garnered significant attention in recent years due to its intriguing molecular structure and potential applications in various fields. This compound, characterized by the presence of furan and thiophene rings, belongs to a class of molecules that are increasingly being studied for their diverse chemical and biological properties. In this article, we delve into the properties, synthesis, applications, and current research trends surrounding this fascinating molecule.

The molecular structure of (2E)-3-(furan-2-yl)-N-2-(furan-2-yl)-2-(thiophen-3-yl)ethylprop-2-enamide features a prop-2-enamide backbone substituted with furan-2-yl and thiophen-3-yl groups. The presence of these heterocyclic aromatic rings contributes to the compound's unique electronic and steric properties, making it a subject of interest in materials science and medicinal chemistry. Researchers have explored its potential as a building block for advanced materials, including organic semiconductors and polymers, due to its conjugated system and ability to participate in π-π stacking interactions.

One of the most searched questions related to this compound is: "What are the potential applications of (2E)-3-(furan-2-yl)-N-2-(furan-2-yl)-2-(thiophen-3-yl)ethylprop-2-enamide?" Current studies suggest that this molecule may have applications in the development of organic electronic devices, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The furan and thiophene moieties in its structure are known to enhance charge transport properties, which is crucial for these applications. Additionally, its amide functionality provides opportunities for further chemical modifications, enabling the tuning of its physical and chemical properties for specific uses.

Another area of growing interest is the potential biological activity of (2E)-3-(furan-2-yl)-N-2-(furan-2-yl)-2-(thiophen-3-yl)ethylprop-2-enamide. While not classified as a pharmaceutical compound, researchers are investigating its interactions with biological systems due to the known bioactivity of similar furan and thiophene-containing molecules. Questions like "Is (2E)-3-(furan-2-yl)-N-2-(furan-2-yl)-2-(thiophen-3-yl)ethylprop-2-enamide bioactive?" are frequently encountered in scientific literature searches. Preliminary studies suggest that derivatives of this compound may exhibit interesting properties worth exploring further in biochemical contexts.

The synthesis of (2E)-3-(furan-2-yl)-N-2-(furan-2-yl)-2-(thiophen-3-yl)ethylprop-2-enamide typically involves multi-step organic reactions, with careful control of reaction conditions to ensure the proper E-configuration of the double bond in the prop-2-enamide moiety. Modern synthetic approaches often employ catalytic methods to improve yield and selectivity, reflecting the current trend towards greener chemistry practices. Researchers are particularly interested in developing more efficient synthetic routes to this compound, as indicated by search queries such as "synthesis of (2E)-3-(furan-2-yl)-N-2-(furan-2-yl)-2-(thiophen-3-yl)ethylprop-2-enamide" and "optimized preparation of CAS 2097940-05-9".

From a materials science perspective, the thermal stability and photophysical properties of (2E)-3-(furan-2-yl)-N-2-(furan-2-yl)-2-(thiophen-3-yl)ethylprop-2-enamide make it an interesting candidate for various applications. The compound's ability to absorb and emit light in specific wavelength ranges has prompted investigations into its potential use in sensing technologies and optoelectronic devices. Recent publications have explored its fluorescence characteristics, addressing common search terms like "fluorescence properties of furan-thiophene amides" and "optical applications of CAS 2097940-05-9".

The commercial availability and research interest in (2E)-3-(furan-2-yl)-N-2-(furan-2-yl)-2-(thiophen-3-yl)ethylprop-2-enamide have been steadily increasing, as evidenced by the growing number of scientific publications and patent applications mentioning this compound. While not yet widely used in industrial applications, its potential in specialized fields continues to drive research efforts. The compound's unique combination of furan, thiophene, and amide functionalities offers numerous possibilities for molecular design and property optimization.

In conclusion, (2E)-3-(furan-2-yl)-N-2-(furan-2-yl)-2-(thiophen-3-yl)ethylprop-2-enamide (CAS No. 2097940-05-9) represents an interesting case study in the design and application of heterocyclic organic compounds. Its potential applications span materials science, organic electronics, and possibly biochemistry, making it a compound worth watching in coming years. As research progresses, we can expect to see more answers to currently popular search questions like "future directions for (2E)-3-(furan-2-yl)-N-2-(furan-2-yl)-2-(thiophen-3-yl)ethylprop-2-enamide research" and "commercial potential of CAS 2097940-05-9" emerging in the scientific literature.

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